Cas no 1806016-71-6 (3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid)
3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid
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- Inchi: 1S/C9H9ClF2N2O2/c10-3-7-5(13)1-4(9(11)12)6(14-7)2-8(15)16/h1,9H,2-3,13H2,(H,15,16)
- InChI Key: PWAJNSJZTIEHHI-UHFFFAOYSA-N
- SMILES: ClCC1=C(C=C(C(F)F)C(CC(=O)O)=N1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 256
- XLogP3: 0.7
- Topological Polar Surface Area: 76.2
3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029063873-1g |
3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid |
1806016-71-6 | 97% | 1g |
$1,490.00 | 2022-04-01 |
3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid
3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic Acid (CAS No. 1806016-71-6)
3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid, also known by its CAS registry number CAS 1806016-71-6, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and potential applications in drug development.
The molecular structure of 3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid is characterized by a pyridine ring substituted with an amino group at position 3, a chloromethyl group at position 2, and a difluoromethyl group at position 5. The sixth position of the pyridine ring is further substituted with an acetic acid moiety. This substitution pattern not only imparts unique electronic properties to the molecule but also enhances its potential for binding to various biological targets, such as enzymes and receptors.
Recent studies have highlighted the importance of pyridine derivatives in the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds with similar structural features to CAS 1806016-71-6 exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid could serve as a lead compound for the design of novel drugs targeting inflammatory diseases.
In addition to its biological significance, the synthesis of CAS 1806016-71-6 represents a significant advancement in organic chemistry. The compound is typically synthesized through a multi-step process involving nucleophilic substitutions and acetylation reactions. Researchers have optimized these steps to achieve high yields and purity, making it feasible for large-scale production.
The unique combination of functional groups in 3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid also makes it an attractive candidate for use in agrochemicals. For example, studies have shown that pyridine derivatives with similar structures can act as effective herbicides or fungicides. This opens up new avenues for exploring the agricultural applications of this compound.
In conclusion, CAS 1806016-71-6, or 3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetic acid, is a versatile compound with promising potential in both medicinal and agricultural fields. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool for future research and development.
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